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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B033211 Get Quote

Introduction

Triflumizole is a widely used imidazole fungicide effective against a variety of fungal diseases

on crops. Monitoring its residue levels in agricultural products is crucial for ensuring food safety

and regulatory compliance. This application note details a robust High-Performance Liquid

Chromatography (HPLC) method with UV detection for the quantitative analysis of

Triflumizole. The described protocol is suitable for researchers, scientists, and professionals in

drug development and food safety testing.

Data Presentation
The performance of the HPLC method for Triflumizole analysis is summarized in the table

below. The data demonstrates the method's suitability for accurate and precise quantification.
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Parameter Result

Linearity (R²) > 0.999

Concentration Range 0.2 - 4.0 mg/kg

Limit of Detection (LOD) 0.01 - 0.02 ppm

Limit of Quantitation (LOQ) 0.05 mg/kg[1]

Recovery 73 - 99%[2]

Precision (RSD) < 6%

Experimental Protocols
This section provides a detailed methodology for the analysis of Triflumizole in agricultural

samples.

1. Reagents and Materials

Triflumizole analytical standard (purity ≥ 99%)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Dichloromethane (HPLC grade)

Sodium carbonate

Sodium bicarbonate

Florisil (for column chromatography)

Deionized water

2. Standard Solution Preparation
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A reference standard solution can be prepared by dissolving 10 mg of Triflumizole in 100 mL

of acetonitrile to achieve a concentration of 100 µg/mL.[1] This stock solution can be further

diluted with the mobile phase to prepare a series of calibration standards.

3. Sample Preparation

The sample preparation involves a multi-step extraction and cleanup process to isolate

Triflumizole from the sample matrix.

Extraction: Homogenize the agricultural sample. Extract a known amount of the

homogenized sample with methanol.

Re-extraction: Partition the methanol extract with dichloromethane to transfer Triflumizole
into the organic phase.

Cleanup: Pass the dichloromethane extract through a Florisil column to remove interfering

substances.[2]

Final Preparation: Evaporate the purified extract to dryness and reconstitute the residue in

the mobile phase for HPLC analysis.

4. HPLC Conditions

The analysis is performed on an HPLC system equipped with a UV detector.
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Parameter Setting

Instrument
High-Performance Liquid Chromatograph with

UV Detector[1]

Column Nucleosil 5 C18 (ODS, 5 µm particle size)[2]

Mobile Phase
Acetonitrile : 3 mM Carbonate Buffer (7:3, v/v),

pH 9.0[2]

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Detection Wavelength 238 nm[2]

Column Temperature Ambient
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Sample Preparation HPLC Analysis Data Analysis

Agricultural Sample Homogenization Methanol Extraction Dichloromethane Re-extraction Florisil Column Cleanup Evaporation & Reconstitution HPLC Injection Chromatographic Separation UV Detection at 238 nm Peak Integration Quantification Result Reporting

Click to download full resolution via product page

Caption: Workflow of Triflumizole analysis from sample preparation to data reporting.

Logical Relationship of Method Validation Parameters
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Key Validation Parameters

Method Validation
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Caption: Interrelationship of key parameters in HPLC method validation for Triflumizole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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